Adrenocorticotropic Hormone (ACTH) (1-39), human(TFA)
Description
Adrenocorticotropic Hormone (ACTH) (1-39), human(TFA) is a melanocortin receptor agonist.
Scientific Research Applications
Molecular and Biological Properties
Adrenocorticotropic hormone (ACTH), a vital biologic molecule, communicates information from the pituitary to the adrenal cortex and other mammalian body parts. It has therapeutic properties and is used in treating ailments like arthritis, allergies, multiple sclerosis, and more. Its molecular structure, resembling written language, and the mechanism of action are areas of intense research (Schwyzer, 1977).
ACTH and Adrenal Function
ACTH, a 39-amino-acid peptide, is produced by the anterior pituitary gland and stimulates the adrenal cortex to synthesize glucocorticoids and adrenal androgens. Its secretion is regulated by hypothalamic hormones and is influenced by factors like neurotransmitters and immune factors (Rhodes, 2007).
Steroidogenic Activity
Research shows that various forms of ACTH, including glycosylated ACTH(1--39), can stimulate steroidogenesis, affecting the production of corticosterone and other steroids. This activity is crucial for understanding the steroidogenic potency of different ACTH forms (Gasson, 1979).
ACTH in Disease and Physiology
ACTH plays a significant role in adrenal steroidogenesis and adrenal gland growth. Understanding its molecular interactions and potential for developing selective antagonists is key for clinical applications in physiology and disease (Ghaddhab, Vuissoz, & Deladoëy, 2017).
Treatment of Nephrotic Syndrome
ACTH has shown effectiveness in treating idiopathic nephrotic syndrome, especially in pediatric patients. Its historical use in inducing diuresis and sustained proteinuria remission provides a basis for current treatment strategies and future study designs (Lieberman & Pavlova-Wolf, 2016).
Neuroendocrine Function
ACTH's pulsatile nature and its secretion in response to stressors or pain highlight its critical role in the hypothalamic-pituitary-adrenocortical (HPA) axis. The modulation of ACTH signals may transmit complex information to responsive cells, which is crucial for understanding its neurobiological significance (Gudmundsson & Carnes, 1997).
ACTH and Bone Mass
ACTH is not only a classic endocrine hormone but also plays a role in bone mass regulation. Its expression in osteoblastic cells and dose-dependent effects on osteoblast proliferation and differentiation suggest its potential as an anabolic agent for bone metabolism (Isales, Zaidi, & Blair, 2010).
Properties
Molecular Formula |
C₂₀₇H₃₀₈N₅₆O₅₈S.C₂HF₃O₂ |
|---|---|
Molecular Weight |
4655.16 |
sequence |
One Letter Code: SYSMEHFRWGKPVGKKRRPVKVYPNGAEDESAEAFPLEF |
Synonym |
1-39-Corticotropin (human)(TFA) |
Origin of Product |
United States |
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